Cas no 805182-59-6 (1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI))

1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI) structure
805182-59-6 structure
Product Name:1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI)
CAS No:805182-59-6
MF:C8H11N5O2
MW:209.205240488052
CID:985733
PubChem ID:45097148
Update Time:2025-04-20

1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI)
    • 805182-59-6
    • 8-(aminomethyl)-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
    • 8-(Aminomethyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
    • Inchi: 1S/C8H11N5O2/c1-12-4(3-9)10-6-5(12)7(14)11-8(15)13(6)2/h3,9H2,1-2H3,(H,11,14,15)
    • InChI Key: OXGPETZUBRRFHQ-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(N=C(CN)N2C)N(C)C(N1)=O

Computed Properties

  • Exact Mass: 209.09127461g/mol
  • Monoisotopic Mass: 209.09127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 93.2Ų

1H-Purine-2,6-dione,8-(aminomethyl)-3,7-dihydro-3,7-dimethyl-(9CI) Related Literature

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